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Compound of Interest

Compound Name: 4-Methylcinnamic Acid

Cat. No.: B153656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 4-Methylcinnamic
acid (CAS No. 1866-39-3), a compound utilized in various research and development

applications. Adherence to these guidelines is critical to ensure a safe laboratory environment

and minimize the risk of exposure.

Hazard Identification and Classification
4-Methylcinnamic acid is classified as a hazardous substance. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system.[1][2][3]

GHS Hazard Statements:

H315: Causes skin irritation.[2][3][4][5]

H319: Causes serious eye irritation.[2][3][4][5]

H335: May cause respiratory irritation.[2][3][5]

Signal Word: Warning[1][2][3][4]

Quantitative Safety Data
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While specific quantitative toxicity and flammability data for 4-Methylcinnamic acid are not

readily available in many public databases, the following tables summarize the known physical

and chemical properties relevant to safety. The absence of specific data is noted.

Table 1: Toxicological Data
Parameter Value Species Reference

Acute Oral Toxicity

(LD50)
No data available

Acute Dermal Toxicity

(LD50)
No data available

Acute Inhalation

Toxicity (LC50)
No data available

Skin

Corrosion/Irritation
Category 2 (Irritant) [1][2][3]

Serious Eye

Damage/Irritation
Category 2 (Irritant) [1][2][3]

Respiratory or Skin

Sensitization
No data available

Germ Cell

Mutagenicity
No data available [2]

Carcinogenicity No data available [1][2]

Reproductive Toxicity No data available [2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3

(Respiratory system)
[1][2]

Specific Target Organ

Toxicity (Repeated

Exposure)

No data available [2]

Aspiration Hazard No data available
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Table 2: Physical and Chemical Properties
Property Value Reference

Physical State Solid, Fine Crystalline Powder [2][3][6]

Appearance White [2][3]

Odor No information available [2][3]

Melting Point/Range 196 - 201 °C (384.8 - 393.8 °F) [3][7][8][9]

Boiling Point/Range No information available [3]

Flash Point No information available [3][10]

Autoignition Temperature No information available [10][11]

Flammability (solid, gas) No information available [3]

Explosion Limits No data available [3][10]

Vapor Pressure No information available [3][10]

Solubility No information available [10]

Molecular Formula C10H10O2 [3][4][9]

Molecular Weight 162.19 g/mol [5][7][9]

Experimental Protocols for Hazard Assessment
The following are summaries of standard OECD guidelines that would be employed to

determine the quantitative toxicological data for a substance like 4-Methylcinnamic acid.

Acute Oral Toxicity (OECD 423)
Principle: The Acute Toxic Class Method is a stepwise procedure using three animals of a

single sex (typically female rats) per step.[4] The substance is administered orally at one of

the defined doses (5, 50, 300, 2000, or 5000 mg/kg).[4][12]

Methodology:

Animals are fasted prior to dosing.[4]
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The test substance is administered in a single dose by gavage.[4]

The absence or presence of compound-related mortality or moribund status of the animals

dosed at one step determines the next step (e.g., dosing at a higher or lower

concentration, or cessation of testing).[4]

Animals are observed for up to 14 days for signs of toxicity and mortality.[12]

A post-mortem examination is performed on all animals.[12]

Skin Irritation (In Vitro - OECD 439)
Principle: This test uses a reconstructed human epidermis (RhE) model, which mimics the

upper layers of human skin, to assess the potential for skin irritation.[13] Irritancy is

determined by the reduction in cell viability following exposure to the test chemical.

Methodology:

The test chemical is applied topically to the RhE tissue.

After a defined exposure period (e.g., up to 4 hours), the chemical is removed, and the

tissue is incubated.[13]

Cell viability is measured by the enzymatic conversion of a vital dye (e.g., MTT) into a

colored product, which is then quantified.[14]

A chemical is identified as an irritant if the tissue viability is reduced below a certain

threshold (≤ 50%) compared to a negative control.[2]

Eye Irritation (OECD 405)
Principle: This in vivo test evaluates the potential of a substance to cause eye irritation or

corrosion when applied to the eye of an animal, typically an albino rabbit.[1][15]

Methodology:

A weight-of-the-evidence analysis of existing data is performed first to avoid unnecessary

animal testing.[1]
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If testing is necessary, the substance is applied in a single dose into the conjunctival sac of

one eye of the animal. The other eye serves as a control.[1][15]

The eyes are examined for ocular lesions at specified intervals (e.g., 1, 24, 48, and 72

hours) after application.[16]

The severity of corneal opacity, iritis, and conjunctival redness and swelling are scored.

The duration of the observation period is typically up to 21 days to assess the reversibility

of any effects.[1][16] The use of analgesics and anesthetics is recommended to minimize

animal distress.[1]

Safe Handling and Personal Protective Equipment
(PPE)
A systematic approach to handling 4-Methylcinnamic acid is essential to minimize exposure.
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Preparation

Handling & Use

Storage

Spill & Disposal

Conduct Risk Assessment

Select Appropriate PPE

Work in Ventilated Area
(Fume Hood)

Avoid Dust Formation

Avoid Contact with
Skin, Eyes, and Clothing

No Eating, Drinking, or Smoking

Spill Response:
Sweep up, avoid dust, place in
sealed container for disposal

Store in a Cool, Dry,
Well-Ventilated Place

Keep Container Tightly Closed

Store Away from
Strong Oxidizing Agents

Dispose of Waste According
to Local Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Methylcinnamic acid.
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Personal Protective Equipment (PPE)
Recommendations:

Eye/Face Protection: Wear chemical safety goggles or glasses that comply with OSHA's 29

CFR 1910.133 or European Standard EN166.[1]

Skin Protection:

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). Gloves

must be inspected prior to use.[4][6]

Body Protection: Wear a lab coat or other protective clothing to prevent skin exposure.[2]

[4]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 136 approved

respirator if dust is generated and ventilation is inadequate.[2][4]

Emergency Procedures
First-Aid Measures:

Inhalation: If inhaled, remove the person to fresh air. If not breathing, give artificial

respiration. Seek medical attention.[1][2]

Skin Contact: In case of contact, immediately wash the skin with plenty of soap and water for

at least 15 minutes. Remove contaminated clothing and wash it before reuse. If skin irritation

occurs, get medical advice/attention.[1][2][4]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

including under the eyelids. Remove contact lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, get medical advice/attention.[1][2][4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical attention.[1][6]

Fire-Fighting Measures:
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][6]
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Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including carbon monoxide (CO) and carbon dioxide (CO2).[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1][6]

Accidental Release Measures:
Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Avoid dust formation and do not breathe dust.[1][6]

Environmental Precautions: Prevent the product from entering drains.[4][6]

Methods for Cleaning Up: Sweep up the spilled material and shovel it into a suitable, closed

container for disposal. Avoid generating dust.[1][6]

Storage and Disposal
Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][4] Store

away from incompatible materials such as strong oxidizing agents.[1][4]

Disposal: Dispose of this chemical and its container in accordance with local, regional, and

national regulations. Do not empty into drains.[1] Chemical waste generators must determine

whether a discarded chemical is classified as hazardous waste.

This technical guide is intended to provide essential safety information. Always refer to the

specific Safety Data Sheet (SDS) provided by the supplier before handling 4-Methylcinnamic
acid and ensure that a thorough risk assessment is conducted for your specific experimental

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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